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Compound of Interest

Compound Name: Tigloidine hydrobromide

CAS No.: 22846-83-9

Cat. No.: B12743230

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of Tigloidine Hydrobromide, a

tropane alkaloid with significant pharmacological interest. Drawing upon established scientific

principles and field-proven insights, this document delves into the core chemical properties,

analytical methodologies, and pharmacological context of this compound. The information

herein is intended to empower researchers and drug development professionals in their work

with Tigloidine Hydrobromide.

Introduction and Core Chemical Identity
Tigloidine is a naturally occurring tropane alkaloid found as a minor constituent in various

Solanaceae plants, most notably Duboisia myoporoides, a native Australian shrub.[1][2] It is the

tiglyl ester of pseudotropine.[3] As a derivative of the tropane skeleton, it shares structural

similarities with well-known alkaloids like atropine and scopolamine, and consequently, exhibits

anticholinergic properties.[1] Historically, it was marketed under the trade name Tropigline for
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the treatment of Parkinsonism.[1] The hydrobromide salt enhances the compound's stability

and solubility, making it more suitable for pharmaceutical research and development.

Chemical Structure and Properties
The fundamental chemical and physical properties of Tigloidine and its hydrobromide salt are

summarized in the table below.

Property Value Source(s)

Chemical Name

(8-Methyl-8-

azabicyclo[3.2.1]octan-3-yl)

(E)-2-methylbut-2-enoate

hydrobromide

[1]

CAS Number
22846-83-9 (Hydrobromide);

495-83-0 (Free Base)
[1]

Molecular Formula C₁₃H₂₂BrNO₂ [4]

Molecular Weight 304.23 g/mol [4]

Appearance

Data not available; likely a

white to off-white crystalline

solid.

Melting Point
Data not available for the

hydrobromide salt.

Solubility

Qualitative data suggests

solubility in water and polar

organic solvents. Quantitative

data is not readily available.

[5]

pKa Data not available.

Synthesis and Purification
While Tigloidine can be isolated from its natural source, Duboisia myoporoides, this process

can be complex due to its presence as a minor alkaloid alongside numerous other tropane

derivatives.[1][2][6] Chemical synthesis offers a more controlled and scalable approach.
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Conceptual Synthetic Pathway
The synthesis of Tigloidine involves the esterification of pseudotropine with tiglic acid or a more

reactive derivative like tigloyl chloride. The biosynthesis of pseudotropine-derived alkaloids

involves the reduction of tropinone.[7] A plausible synthetic route is outlined below.

Tropinone Reduction
(e.g., NaBH₄) Pseudotropine

Esterification Tigloidine (Free Base)

Tigloyl Chloride

Protonation
(HBr) Tigloidine Hydrobromide

Tigloidine Hydrobromide

Hydrolysis
(Acid/Base)

Oxidation
(e.g., H₂O₂)

Isomerization
(e.g., Light/Heat)

Pseudotropine Tiglic Acid Tigloidine N-oxide Tigloidine Isomer

Click to download full resolution via product page

Caption: Potential degradation pathways of Tigloidine Hydrobromide.

Pharmacological Profile: Anticholinergic Mechanism
of Action
Tigloidine, like other tropane alkaloids, exerts its pharmacological effects primarily through the

antagonism of muscarinic acetylcholine receptors (mAChRs). [8]These receptors are involved

in a wide range of physiological processes in both the central and peripheral nervous systems.

Interaction with Muscarinic Receptors
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There are five subtypes of muscarinic receptors (M1-M5), and the specific affinity of an

antagonist for these subtypes determines its therapeutic effects and side-effect profile. While

specific binding affinity data for Tigloidine across all muscarinic receptor subtypes is not readily

available in the public domain, it is known that many anticholinergic drugs show selectivity for

these subtypes. [9]The anticholinergic action involves the competitive inhibition of acetylcholine

binding to these receptors.

Presynaptic Neuron Postsynaptic Neuron

Acetylcholine (ACh)
Vesicles

Release Muscarinic ACh
Receptor (M1-M5)

Cellular Response
(e.g., smooth muscle

contraction, gland secretion)

Activates

Tigloidine Blocks

Binds

Click to download full resolution via product page

Caption: Anticholinergic mechanism of Tigloidine at the synapse.

Analytical Methodologies
The accurate and precise quantification of Tigloidine hydrobromide is essential for research,

development, and quality control. A range of analytical techniques can be employed for this

purpose.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for

the structural elucidation and purity assessment of Tigloidine hydrobromide. While specific

spectral data for the hydrobromide salt is not widely published, the spectra would exhibit

characteristic signals for the tropane ring system and the tiglyl moiety. [10][11][12]* Mass

Spectrometry (MS): Mass spectrometry, particularly when coupled with chromatographic

techniques (GC-MS or LC-MS), is invaluable for the identification and quantification of

Tigloidine. The fragmentation pattern in the mass spectrum provides structural information.

[13][14][15]* Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the
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functional groups present in the molecule, such as the ester carbonyl group and the N-H

stretch of the protonated amine in the hydrobromide salt. [16][17][18]

Chromatographic Separation and Quantification
A stability-indicating HPLC method is the gold standard for the quantitative analysis of

pharmaceuticals. [19][20][21]The following outlines a proposed HPLC method for the analysis

of Tigloidine hydrobromide.

5.2.1. Proposed HPLC Method

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid in

water) and an organic modifier (e.g., acetonitrile or methanol).

Flow Rate: 1.0 mL/min.

Detection: UV detection at a suitable wavelength (to be determined by UV-Vis spectral

analysis).

Injection Volume: 10-20 µL.

Column Temperature: 25-30 °C.
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Caption: General workflow for HPLC analysis of Tigloidine Hydrobromide.

5.2.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is also a suitable technique for the analysis of tropane alkaloids, often requiring

derivatization to improve volatility and thermal stability. [8][22][23][24][25] Proposed GC-MS

Protocol:

Sample Preparation: Extraction of the free base from an alkalinized aqueous solution into an

organic solvent.

Derivatization (Optional but Recommended): Silylation of the molecule to protect the

hydroxyl group that may be present due to hydrolysis and to improve chromatographic

performance.

GC Conditions:

Column: A non-polar or semi-polar capillary column.
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Injector Temperature: 250-280 °C.

Oven Program: A temperature gradient to ensure good separation of analytes.

MS Conditions:

Ionization: Electron Impact (EI).

Acquisition Mode: Full scan for identification or Selected Ion Monitoring (SIM) for

quantification.

Conclusion
Tigloidine hydrobromide remains a compound of significant interest due to its anticholinergic

properties and potential therapeutic applications. This guide has provided a detailed overview

of its chemical properties, synthesis, stability, pharmacology, and analytical methodologies.

While there are gaps in the publicly available data for this specific salt, the information

presented, based on the broader knowledge of tropane alkaloids, provides a solid foundation

for researchers. Further studies to generate specific spectroscopic, solubility, and stability data

are warranted to fully characterize this promising molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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